Cas no 1461705-49-6 (2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid)

• Product Name: 2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid
• CAS No: 1461705-49-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 4600873
• PubChem ID: 75481078
• Update Time: 2025-11-02

2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid

• Inchi： 1S/C8H8N4O2/c9-7(8(13)14)5-4-11-12-6(5)2-1-3-10-12/h1-4,7H,9H2,(H,13,14)
• InChI Key： UNMLRUXTQPLOGU-UHFFFAOYSA-N
• SMILES： NC(C1=C2N(N=CC=C2)N=C1)C(=O)O

Additional information on 2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid

Exploring the Versatile Applications of 2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid (CAS No. 1461705-49-6) in Modern Chemistry

2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid (CAS No. 1461705-49-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazolo[1,5-b]pyridazine core, serves as a critical building block in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural versatility and ability to interact with various biological targets.

The molecular structure of 2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid combines a pyrazolo[1,5-b]pyridazine ring with an aminoacetic acid moiety, making it a valuable intermediate in drug discovery. Its CAS No. 1461705-49-6 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. This aligns with the growing demand for novel therapeutic agents in precision medicine.

In addition to pharmaceuticals, 2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid is explored in agrochemical formulations. Its structural features enable the design of herbicides and fungicides with enhanced efficacy and environmental safety. The compound's pyrazolo[1,5-b]pyridazine scaffold is known for its stability and bioactivity, making it a preferred choice for sustainable crop protection solutions. This application resonates with the global push toward eco-friendly agricultural practices.

The synthesis of 2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid involves multi-step organic reactions, often starting from commercially available pyridazine derivatives. Optimizing these synthetic routes is a hot topic in academic and industrial research, as it impacts the scalability and cost-effectiveness of the compound. Researchers are also investigating greener synthetic methods, such as catalytic processes, to reduce waste and energy consumption—a trend driven by the increasing focus on green chemistry.

From a commercial perspective, the demand for CAS No. 1461705-49-6 is rising, particularly in regions with robust pharmaceutical and agrochemical industries. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of drug developers and agricultural scientists. Market analyses predict steady growth, fueled by its diverse applications and the ongoing search for innovative chemical entities.

For researchers and industry professionals, understanding the properties and potential of 2-amino-2-{pyrazolo[1,5-b]pyridazin-3-yl}acetic acid is essential. Its pyrazolo[1,5-b]pyridazine backbone offers a platform for designing molecules with tailored biological activities. Whether in drug discovery or crop protection, this compound exemplifies the intersection of chemistry and innovation, addressing some of the most pressing challenges in health and agriculture today.